Cas no 1807416-46-1 (4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid)

• Product Name: 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid
• CAS No: 1807416-46-1
• MF: C₁₃H₁₃BrO₃
• MW: 297.144523382187
• CID: 5005897
• Update Time: 2025-10-30

4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid

• Inchi： 1S/C13H13BrO3/c1-8-7-10(4-6-12(16)17)3-5-11(8)13(14)9(2)15/h3-7,13H,1-2H3,(H,16,17)/b6-4+
• InChI Key： ULKJWJSWXYAGGO-GQCTYLIASA-N
• SMILES： BrC(C(C)=O)C1C=CC(/C=C/C(=O)O)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 325
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4

Additional information on 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid

Professional Introduction to Compound with CAS No. 1807416-46-1 and Product Name: 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid

The compound with the CAS number 1807416-46-1 and the product name 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound incorporates a bromo-substituted propyl group and a methylcinnamic acid moiety, which are critical for its reactivity and biological activity.

Recent studies have highlighted the importance of 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid in the synthesis of novel pharmacophores. The presence of the bromo-substituent on the propyl chain enhances its utility as an intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for the development of new therapeutic agents.

In the realm of medicinal chemistry, the methylcinnamic acid backbone of this compound offers a versatile platform for further functionalization. Methylcinnamic acids are well-known for their role in various biological processes, including anti-inflammatory and antioxidant activities. The incorporation of a bromo-substituted propyl group into this framework introduces additional reactivity, making it a valuable scaffold for designing molecules with enhanced pharmacological properties.

Current research indicates that derivatives of 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid exhibit promising biological activities. For instance, studies have demonstrated that certain analogs of this compound exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. This suggests that further optimization of the structure could lead to the development of novel anti-inflammatory drugs. The bromo-substituent, in particular, plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its binding affinity to biological targets.

The synthesis of 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of 2-propenone derivatives, followed by condensation with malonic esters or related substrates to introduce the cinnamic acid moiety. This synthetic route underscores the compound's significance as a building block in pharmaceutical manufacturing.

Advances in computational chemistry have further enhanced our understanding of the properties of 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These computational approaches complement experimental investigations, offering a comprehensive strategy for developing new therapeutic agents.

The potential applications of this compound extend beyond drug development. In materials science, derivatives of 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid have been explored as precursors for functional polymers and coatings. The unique structural features of this compound contribute to its versatility, making it suitable for diverse industrial applications.

In conclusion, 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid (CAS No. 1807416-46-1) represents a promising candidate for further research and development in pharmaceuticals and materials science. Its unique structural attributes, coupled with its reactivity and biological potential, make it a valuable compound for synthetic chemists and medicinal researchers alike. As our understanding of its properties continues to evolve, so too will its applications across various scientific disciplines.